Cas no 66548-54-7 (Benzonitrile, 4-(6-chloro-3-pyridazinyl)-)

Benzonitrile, 4-(6-chloro-3-pyridazinyl)- structure
66548-54-7 structure
Product Name:Benzonitrile, 4-(6-chloro-3-pyridazinyl)-
CAS No:66548-54-7
MF:C11H6ClN3
MW:215.638440608978
MDL:MFCD04116249
CID:396171
PubChem ID:6405256
Update Time:2025-04-19

Benzonitrile, 4-(6-chloro-3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(6-chloro-3-pyridazinyl)-
    • 3-CHLORO-6-(4-CYANOPHENYL)PYRIDAZINE
    • 3-chloro-6-(4-cyano-phenyl)-pyridazine
    • 4-(6-chloropyridazin-3-yl)benzonitrile
    • 3-(4-Cyanphenyl)-6-chlorpyridazin
    • 4-(6-chloro-pyridazin-3-yl)-benzonitrile
    • 6-(p-cyanophenyl)-3-chloropyridazine
    • Benzonitrile,4-(6-chloro-3-pyridazinyl)
    • 3-Chloro-6-(4-cyanophenyl)-pyridazine
    • MFCD04116249
    • PXZYQWCHWCOZAL-UHFFFAOYSA-N
    • DTXSID00423336
    • 66548-54-7
    • SCHEMBL1742485
    • MDL： MFCD04116249
    • Inchi： 1S/C11H6ClN3/c12-11-6-5-10(14-15-11)9-3-1-8(7-13)2-4-9/h1-6H
    • InChI Key： PXZYQWCHWCOZAL-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C2C=CC(C#N)=CC=2)N=N1

Computed Properties

  • Exact Mass: 215.02500
  • Monoisotopic Mass: 215.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57000
  • LogP: 2.66868

Benzonitrile, 4-(6-chloro-3-pyridazinyl)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzonitrile, 4-(6-chloro-3-pyridazinyl)- Pricemore >>

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Benzonitrile, 4-(6-chloro-3-pyridazinyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:66548-54-7)Benzonitrile, 4-(6-chloro-3-pyridazinyl)-
Order Number:A1171124
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:19
Price ($):554.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:66548-54-7)Benzonitrile, 4-(6-chloro-3-pyridazinyl)-
A1171124
Purity:99%
Quantity:1g
Price ($):554.0
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